Cas no 1426309-25-2 (5-Fluoro-6-methyl-1H-pyrazolo[3,4-B]pyridin-3-amine)

• Product Name: 5-Fluoro-6-methyl-1H-pyrazolo[3,4-B]pyridin-3-amine
• CAS No: 1426309-25-2
• MF: C₇H₇FN₄
• MW: 166.155683755875
• MDL: MFCD25542174
• CID: 4598760
• Update Time: 2025-05-21

5-Fluoro-6-methyl-1H-pyrazolo[3,4-B]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-6-METHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-AMINE
• 5-Fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine-3-amine
• 5-fluoro-6-methyl-2H-pyrazolo[3,4-b]pyridin-3-amine
• 5-Fluoro-6-methyl-1H-pyrazolo[3,4-B]pyridin-3-amine

• MDL： MFCD25542174
• Inchi： 1S/C7H7FN4/c1-3-5(8)2-4-6(9)11-12-7(4)10-3/h2H,1H3,(H3,9,10,11,12)
• InChI Key： NMBCBJFDSSWESZ-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC2C(C=1)=C(N)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-Fluoro-6-methyl-1H-pyrazolo[3,4-B]pyridin-3-amine

5-Fluoro-6-methyl-1H-pyrazolo[3,4-B]pyridin-3-amine: A Comprehensive Overview

The compound 5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1426309-25-2) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and versatile reactivity. The molecule features a pyrazolo[3,4-b]pyridine core, with substituents at positions 5 and 6: a fluorine atom and a methyl group, respectively. This combination of functional groups imparts distinct electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-fluoro-6-methyl-pyrazolo[3,4-b]pyridin-3-amine through various methodologies. Researchers have explored the use of microwave-assisted synthesis, which has proven to be a powerful tool for accelerating reaction times while maintaining high yields. Additionally, the application of catalytic systems, such as palladium-catalyzed cross-coupling reactions, has facilitated the construction of complex heterocyclic frameworks like this one. These developments underscore the importance of continuous innovation in synthetic strategies to access novel chemical entities with tailored properties.

The structural uniqueness of 5-fluoro-6-methyl-pyrazolo[3,4-b]pyridin-3-amine makes it an attractive candidate for drug discovery programs. Pyrazolopyridines are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Recent studies have focused on evaluating the pharmacological profile of this compound in preclinical models. For instance, researchers have reported that 5-fluoro-substituted pyrazolopyridines demonstrate potent inhibitory activity against certain kinases involved in cancer progression. These findings highlight the potential of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 5-fluoro-pyrazolo[3,4-b]pyridin-amines have also garnered attention in materials science. The heterocyclic core of this compound provides opportunities for designing advanced materials with tailored electronic properties. For example, researchers have explored the use of pyrazolopyridine derivatives as building blocks for constructing two-dimensional covalent organic frameworks (COFs). These materials exhibit exceptional stability and surface area, making them promising candidates for gas storage and catalysis applications.

The synthesis and characterization of 5-fluoro-pyrazolo[3,4-b]pyridin-amines have been extensively documented in recent literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this molecule. These investigations have revealed that the fluorine substituent at position 5 plays a critical role in modulating the electronic properties of the pyrazolopyridine ring system.

From an environmental perspective, understanding the fate and behavior of 5-fluoro-pyrazolo[3,4-b]pyridin-amines in natural ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on evaluating the biodegradation pathways of this compound under simulated environmental conditions. Results indicate that the methyl group at position 6 enhances the stability of the molecule under aerobic conditions, suggesting that it may persist in certain environmental compartments.

In conclusion, 5-fluoro-pyrazolo[3,4-b]pyridin-amines represent a class of compounds with immense potential across multiple disciplines. From drug discovery to materials science, their unique structural features and functional groups make them valuable tools for advancing scientific research. As new synthetic methods continue to emerge and our understanding of their properties deepens, it is likely that these compounds will play an increasingly important role in both academic and industrial settings.